Cas no 2138218-10-5 (Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate
• CAS No: 2138218-10-5
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 5978008
• PubChem ID: 165456985
• Update Time: 2025-05-22

Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-704544
• tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate
• 2138218-10-5
• Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H27NO5/c1-5-20-13(18)10-16(12-11-21-12)6-8-17(9-7-16)14(19)22-15(2,3)4/h12H,5-11H2,1-4H3
• InChI Key： HSPFXQYPGSSUDV-UHFFFAOYSA-N
• SMILES： O1CC1C1(CC(=O)OCC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 313.18892296g/mol
• Monoisotopic Mass: 313.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.4Ų

Additional information on Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate (CAS: 2138218-10-5)

The compound Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate (CAS: 2138218-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this compound as a versatile intermediate in the synthesis of complex bioactive molecules. The presence of both an epoxide (oxirane) and a piperidine ring in its structure makes it a valuable scaffold for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of various kinase inhibitors and other small-molecule therapeutics, demonstrating its broad utility in medicinal chemistry.

One of the key advancements in the study of this compound is its role in the development of targeted therapies for cancer and inflammatory diseases. Recent in vitro and in vivo studies have shown that derivatives of Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate exhibit potent inhibitory activity against specific protein kinases involved in cell proliferation and inflammation. These findings suggest that this compound could serve as a promising lead for the development of new anticancer and anti-inflammatory agents.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology research. Its reactive epoxide group allows for selective modification and conjugation with various biomolecules, enabling the study of protein-ligand interactions and the development of novel chemical probes. Recent work has demonstrated the successful use of this compound in the design of activity-based probes for studying enzyme function in complex biological systems.

The synthesis of Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate has also seen significant improvements in recent years. Novel catalytic methods have been developed to enhance the efficiency and selectivity of its production, addressing previous challenges related to yield and purity. These advancements have facilitated broader access to this compound for research and development purposes.

Looking ahead, ongoing research is focused on further elucidating the mechanistic details of this compound's biological activity and expanding its applications in drug discovery. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. The compound's unique structural features and demonstrated biological activity position it as a valuable asset in the continued pursuit of innovative therapeutic solutions.

In conclusion, Tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-(oxiran-2-yl)piperidine-1-carboxylate (CAS: 2138218-10-5) represents a promising area of research in chemical biology and medicinal chemistry. Its versatile applications in drug development and chemical biology, coupled with recent advancements in synthesis and characterization, underscore its potential to contribute significantly to the field. Future studies will likely uncover additional therapeutic opportunities and further establish its role in modern pharmaceutical research.